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Compound of Interest

Methyl 1-
Compound Name:
aminocyclopropanecarboxylate

Cat. No.: B1349330

Essential Safety and Handling Guide for Methyl
1-aminocyclopropanecarboxylate

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of
Methyl 1-aminocyclopropanecarboxylate (and its hydrochloride salt). Adherence to these
protocols is essential for ensuring laboratory safety and maintaining experimental integrity.

Hazard Identification and Immediate Precautions

Methyl 1-aminocyclopropanecarboxylate is classified as an irritant. Direct contact can cause
skin and eye irritation, and inhalation of the powder may lead to respiratory tract irritation.[1][2]
The primary hazards are summarized below.
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Hazard Classification Description GHS Hazard Statement

Causes reversible
Skin Irritation inflammatory effects on the H315: Causes skin irritation

skin upon contact.[1][2]

o Causes serious eye irritation H319: Causes serious eye
Eye Irritation o
upon contact.[2] irritation

May cause irritation to the ]
) o ) . H335: May cause respiratory
Respiratory Irritation respiratory tract if inhaled as a

dust.[1][2]

irritation

Immediate Actions in Case of Exposure:

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing.

o Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, holding the
eyelids open. Seek immediate medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Methyl 1-aminocyclopropanecarboxylate in
its solid form or in solution.
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PPE Category Item Specifications

Chemical splash goggles are

required. A face shield should
Eye Protection Safety Goggles be worn in addition to goggles

when there is a significant risk

of splashing.[3]

While nitrile gloves are
commonly used, they offer
poor resistance to esters.[4][5]
For prolonged contact or when
handling larger quantities,
Hand Protection Chemical-Resistant Gloves consider using thicker gloves
or double-gloving. Always
inspect gloves for tears or
degradation before and during
use. Change gloves
immediately if they become

contaminated.

] A full-length, buttoned
Body Protection Laboratory Coat
laboratory coat must be worn.

When handling the powder
outside of a certified chemical
) ) ) fume hood, a NIOSH-approved
Respiratory Protection Respirator ) ) ]
N95 respirator is required to
prevent inhalation of dust

particles.[6]

Step-by-Step Operational Plan: From Receipt to
Disposal

This section outlines the standard operating procedure for safely handling Methyl 1-
aminocyclopropanecarboxylate.

Workflow for Handling Methyl 1-aminocyclopropanecarboxylate
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Caption: A flowchart outlining the safe handling workflow for Methyl 1-
aminocyclopropanecarboxylate.

Experimental Protocols:

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage.

» Store the container in a cool, dry, and well-ventilated area, away from incompatible materials.
The recommended storage temperature is 2-8°C.[6]

e The hydrochloride salt is generally more stable than the freebase form. The freebase may be
more susceptible to degradation and should be stored in a tightly sealed container, protected
from moisture.

2. Preparation:

o Before handling, ensure that an emergency eyewash station and safety shower are readily
accessible.

» Don the appropriate PPE as specified in the table above.

o Prepare your workspace by covering the surface with absorbent, disposable bench paper. All
handling of the solid chemical should be performed in a certified chemical fume hood to
minimize inhalation risk.[3][7]

3. Weighing and Dissolving:

» Weighing:

o Place a weigh boat on the analytical balance and tare.

o Inside the fume hood, carefully transfer the desired amount of Methyl 1-
aminocyclopropanecarboxylate powder to the weigh boat using a clean spatula.[7]

o Close the primary container immediately after dispensing.
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 Dissolving:
o Place the weigh boat with the powder into the vessel you will be dissolving it in.
o Slowly add the solvent to the vessel, aiming for the powder to minimize dust generation.
o If necessary, use a magnetic stirrer or vortex to aid dissolution.

4. Post-Handling and Cleanup:

o After your experiment, decontaminate all surfaces and equipment that may have come into
contact with the chemical.

e Properly remove and dispose of your gloves.
e Wash your hands thoroughly with soap and water.

Disposal Plan

As an irritant, Methyl 1-aminocyclopropanecarboxylate and any materials contaminated with
it must be disposed of as hazardous chemical waste.[1][3] Do not dispose of this chemical
down the drain or in the regular trash.[8][9]

Waste Stream Disposal Procedure

Collect in a clearly labeled, sealed container
) ) designated for solid hazardous waste. The label
Unused Solid Chemical _ .
should include the full chemical name and the

words "Hazardous Waste".[9]

Contaminated Labware (e.g., gloves, weigh Place in a designated, sealed container for solid

boats, pipette tips) hazardous waste.

Collect in a clearly labeled, sealed container for
Solutions liquid hazardous waste. Do not mix with

incompatible waste streams.

Waste Collection:
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o Store hazardous waste in a designated satellite accumulation area.

» Follow your institution's specific procedures for hazardous waste pickup.

By adhering to these guidelines, you can significantly mitigate the risks associated with
handling Methyl 1-aminocyclopropanecarboxylate and ensure a safe laboratory
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1349330?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

